4-[(4-Aminophenyl)disulfanyl]aniline chloride
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Description
4-[(4-Aminophenyl)disulfanyl]aniline chloride, also known as 4,4’-Dithiodianiline, is an organic compound with the molecular formula C12H12N2S2. It is characterized by the presence of two amino groups attached to a disulfide bridge, linking two phenyl rings. This compound is known for its applications in various fields, including chemistry, biology, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[(4-Aminophenyl)disulfanyl]aniline chloride typically involves the reaction of 4-aminothiophenol with an oxidizing agent. One common method is the oxidation of 4-aminothiophenol using hydrogen peroxide or iodine in an acidic medium. The reaction proceeds as follows:
2C6H4NH2SH+H2O2→C6H4NH2S-SNH2C6H4
Properties
CAS No. |
6961-89-3 |
---|---|
Molecular Formula |
C12H12ClN2S2- |
Molecular Weight |
283.8 g/mol |
IUPAC Name |
4-[(4-aminophenyl)disulfanyl]aniline;chloride |
InChI |
InChI=1S/C12H12N2S2.ClH/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12;/h1-8H,13-14H2;1H/p-1 |
InChI Key |
VYFBLVVILLZGTR-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC(=CC=C1N)SSC2=CC=C(C=C2)N.[Cl-] |
Origin of Product |
United States |
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